7-Hydroxy-2-naphthyl 4-methylbenzoate

• Molecular Formula: C18H14O3
• Molecular Weight: 278.3 g/mol
• IUPAC Name: (7-hydroxynaphthalen-2-yl) 4-methylbenzoate
• InChI: InChI=1S/C18H14O3/c1-12-2-4-14(5-3-12)18(20)21-17-9-7-13-6-8-16(19)10-15(13)11-17/h2-11,19H,1H3
• InChI Key: MOTJNZZCJCTOOG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2

Description

7-Hydroxy-2-naphthyl 4-methylbenzoate is an aromatic ester derived from 2-naphthol, where the hydroxyl group at the 7-position is esterified with 4-methylbenzoic acid. Its molecular formula is C₁₈H₁₄O₃, with a molar mass of 278.30 g/mol. The compound exhibits moderate polarity due to the ester functional group and the hydrophobic naphthalene backbone. Crystal structure analysis tools like SHELX () are critical for elucidating its molecular geometry and intermolecular interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key differences among analogs arise from substituent types and positions, which influence solubility, reactivity, and biological activity. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent/Functional Group	Molecular Formula	Molar Mass (g/mol)	Key Properties
7-Hydroxy-2-naphthyl 4-methylbenzoate	4-Methylbenzoate	C₁₈H₁₄O₃	278.30	Moderate polarity; hydrophobic naphthalene core
7-Hydroxy-2-naphthyl benzenesulfonate	Benzenesulfonate	C₁₆H₁₂O₄S	300.33	Higher solubility due to sulfonate group; acidic nature
Methyl 4-acetamido-2-hydroxybenzoate	Acetamido, Methoxy	C₁₀H₁₁NO₄	209.20	Hydrogen-bonding capacity; potential biological applications
7-Methoxy-1-(4-nitrobenzoyl)naphthalen-2-yl 4-nitrobenzoate	Nitrobenzoate	C₂₄H₁₆N₂O₈	460.40	Electron-withdrawing nitro groups; high thermal stability

Crystallographic and Thermal Properties

• 7-Hydroxy-2-naphthyl 4-methylbenzoate : Likely forms stable crystals due to π-π stacking of the naphthalene ring and van der Waals interactions from the methyl group. Tools like SHELX are employed for refinement () .
• Nitrobenzoate Derivatives (): Nitro groups enhance intermolecular dipole interactions, leading to higher melting points and crystallinity. For example, the nitro-substituted analog in has a molar mass of 460.40 g/mol , with a rigid crystal lattice .
• Benzenesulfonate Analog (): The sulfonate group increases solubility in polar solvents but may reduce thermal stability compared to benzoate esters .

Chromatographic Behavior

• 4-Methylbenzoate-Coated Columns (): Columns functionalized with cellulose tris-(4-methylbenzoate) are used in HPLC for chiral separations. This implies that 7-Hydroxy-2-naphthyl 4-methylbenzoate could serve as a stationary phase modifier or analyte in chromatographic applications .
• Sulfonate vs. Benzoate : The benzenesulfonate analog’s higher polarity () would result in distinct retention times compared to the methylbenzoate derivative in reverse-phase HPLC .